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Compound of Interest

Compound Name: Cy5-PEG3-Tetrazin

Cat. No.: B12365149

Introduction

Cy5-PEG3-Tetrazine is a fluorescent labeling reagent designed for the efficient and specific
attachment of the cyanine 5 (Cy5) fluorophore to biomolecules. This reagent combines three
key components: the bright, far-red Cy5 dye, a hydrophilic 3-unit polyethylene glycol (PEG3)
spacer, and a highly reactive tetrazine moiety. The labeling strategy relies on the bioorthogonal
inverse-electron-demand Diels-Alder (IEDDA) reaction, a type of "click chemistry" where the
tetrazine group reacts rapidly and specifically with a trans-cyclooctene (TCO) group.[1][2][3]
This reaction is exceptionally fast, proceeds under mild, physiological conditions without a
catalyst, and is orthogonal to native biological functional groups, ensuring high specificity.[3][4]

The PEG3 linker enhances the water solubility of the dye and the resulting conjugate,
potentially reducing aggregation and improving the pharmacokinetic properties of labeled
biomolecules. Accurate quantification of the Degree of Labeling (DOL)—the average number of
dye molecules conjugated to each biomolecule—is critical for ensuring the quality, consistency,
and performance of the resulting conjugate in downstream applications such as flow cytometry,
fluorescence microscopy, and in vivo imaging. Over-labeling can lead to fluorescence
guenching and may impair the function of the biomolecule, while under-labeling can result in a
poor signal-to-noise ratio.

This document provides detailed protocols for labeling TCO-modified antibodies with Cy5-
PEG3-Tetrazine and for quantifying the DOL using UV-Vis spectroscopy, the most common
method for this determination.
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Principle of TCO-Tetrazine Ligation

The core of the labeling methodology is the IEDDA reaction between the tetrazine ring of the
Cy5-PEG3-Tetrazine reagent and a trans-cyclooctene (TCO) group previously installed on the
target biomolecule (e.g., an antibody). This cycloaddition is followed by a retro-Diels-Alder
reaction, which releases nitrogen gas (Nz) and forms a stable dihydropyridazine bond,
covalently linking the Cy5 dye to the target. The reaction is highly efficient and can be
monitored by the disappearance of the characteristic color of the tetrazine.
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Start: TCO-Modified Antibody
& Cy5-PEG3-Tetrazine

Prepare Reagents
(Dissolve Dye in DMSO)

Conjugation Reaction
(Mix Antibody and Dye, Incubate)

Purification

(Remove excess dye via Desalting Column)

UV-Vis Spectroscopy
(Measure A280 and Amax)

DOL Calculation
(Apply formula)
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Spectrophotometer Readings Known Constants

A_max A_280 £_dye CF_280 £_prot
(Absorbance at ~649 nm) (Absorbance at 280 nm) (250,000 M~1cm~1) (~0.04) (210,000 M~1cm~?)

A_prot =A_280 - (A_max x CF_280)

[Dye] = A_max/ &_dye

[Protein] = A_prot / &_prot

DOL = [Dye] / [Protein]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Quantifying Degree of Labeling with
Cy5-PEG3-Tetrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365149#quantifying-degree-of-labeling-with-cy5-
peg3-tetrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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